Cas no 2301849-67-0 (1-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)piperazine hydrochloride)

• Product Name: 1-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)piperazine hydrochloride
• CAS No: 2301849-67-0
• MF: C₁₄H₁₈ClN₃S
• MW: 295.830820560455
• MDL: MFCD27756560
• CID: 5155188
• Update Time: 2026-03-03

1-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)piperazine hydrochloride

• MDL： MFCD27756560
• Inchi： 1S/C14H17N3S.ClH/c1-11-13(12-5-3-2-4-6-12)16-14(18-11)17-9-7-15-8-10-17;/h2-6,15H,7-10H2,1H3;1H
• InChI Key： BHHHYDQJDNTFND-UHFFFAOYSA-N
• SMILES： Cl.S1C(C)=C(C2C=CC=CC=2)N=C1N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 262
• Topological Polar Surface Area: 56.4

Additional information on 1-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)piperazine hydrochloride

Comprehensive Overview of 1-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)piperazine hydrochloride (CAS No. 2301849-67-0)

1-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)piperazine hydrochloride (CAS No. 2301849-67-0) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This thiazole-derivative, characterized by its piperazine moiety, exhibits unique properties that make it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating central nervous system (CNS) targets, given its structural similarity to other bioactive molecules.

The compound's molecular structure combines a 5-methyl-4-phenyl-1,3-thiazole core with a piperazine hydrochloride side chain, which enhances its solubility and bioavailability. This structural feature is critical for its interaction with biological receptors, making it a promising candidate for further study. Recent trends in AI-driven drug discovery have highlighted the importance of such small molecules in accelerating the identification of novel therapeutics.

In the context of user-searched queries, many researchers are curious about the synthesis pathway of 1-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)piperazine hydrochloride. The compound is typically synthesized through a multi-step process involving condensation reactions and cyclization techniques. Its CAS number (2301849-67-0) serves as a unique identifier in chemical databases, facilitating easy retrieval for pharmacological studies.

Another hot topic is the compound's potential role in addressing neurodegenerative diseases. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, researchers are exploring how thiazole-based compounds might influence neurotransmitter systems. While still in early stages, preliminary studies suggest that this molecule could interact with dopamine and serotonin receptors, opening avenues for future neuropharmacology research.

From a commercial perspective, 1-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)piperazine hydrochloride is often sought after by pharmaceutical manufacturers and research institutions. Its high purity and stability under standard laboratory conditions make it a reliable reagent for in vitro and in vivo experiments. Suppliers frequently list it under categories like bioactive small molecules or heterocyclic building blocks, aligning with current market demands.

For those interested in spectroscopic data, the compound's NMR and mass spectrometry profiles are well-documented, aiding in its identification and quality control. Additionally, its melting point and solubility characteristics are critical for formulation scientists working on drug delivery systems.

In summary, 1-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)piperazine hydrochloride (CAS No. 2301849-67-0) represents a fascinating intersection of medicinal chemistry and drug development. Its structural versatility and potential therapeutic applications continue to drive scientific inquiry, making it a compound worth watching in the evolving landscape of biomedical research.